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Compound of Interest

Compound Name: (5-Bromo-2-iodophenyl)methanol

Cat. No.: B171483 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical waste are paramount to ensuring a secure and compliant laboratory

environment. This guide outlines the essential, immediate safety and logistical information for

the proper disposal of (5-Bromo-2-iodophenyl)methanol, a halogenated organic compound.

Adherence to these protocols is critical for minimizing environmental impact and protecting

personnel.

Hazard and Safety Data
(5-Bromo-2-iodophenyl)methanol is classified as an irritant to the skin, eyes, and respiratory

system. Before initiating any disposal procedures, it is imperative to consult the Safety Data

Sheet (SDS) and adhere to all institutional and local regulations regarding chemical waste

management.
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Hazard Category GHS Classification
Personal Protective
Equipment (PPE) and
Handling Precautions

Acute Toxicity/Irritation

Skin Irritant (Category 2), Eye

Irritant (Category 2A),

Respiratory Irritant (Category

3)

Eye/Face Protection: Wear

chemical safety goggles. Hand

Protection: Wear chemical-

resistant gloves (e.g., nitrile).

Body Protection: Wear a lab

coat and closed-toe shoes.

Handling: Use in a well-

ventilated area, preferably

within a certified chemical

fume hood.[1]

Environmental Hazard

No specific data available, but

should not be released into the

environment.

Prevent entry into drains and

water courses.[2][3]

Primary Disposal Method Chemical Incineration

The material should be

disposed of by a licensed

chemical destruction plant or

through controlled incineration

with flue gas scrubbing.[2]

Waste Classification Halogenated Organic Waste

Due to the presence of

bromine and iodine, this

compound is classified as a

halogenated organic waste.[4]

[5]

Experimental Protocol: Waste Disposal Procedure
The disposal of (5-Bromo-2-iodophenyl)methanol must be conducted in a manner that

ensures the safety of laboratory personnel and minimizes environmental impact.

1. Waste Segregation and Collection:
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Classification: Identify (5-Bromo-2-iodophenyl)methanol waste as Halogenated Organic

Waste.[4]

Container Selection: Choose a designated, compatible, and properly labeled waste container

for halogenated organic solvents.[5] These containers are often specifically marked (e.g.,

with green labels) to distinguish them from non-halogenated waste.[4]

Collection:

Perform all transfers of waste within a chemical fume hood to avoid inhalation of vapors.

Carefully pour the (5-Bromo-2-iodophenyl)methanol waste, including any solutions

containing the compound, into the designated halogenated waste container.

Collect all contaminated materials, such as weighing paper, gloves, and absorbent pads

from spill clean-up, in a separate, sealed bag or container also labeled as halogenated

waste.[6]

2. Container Management:

Labeling: As soon as waste is added, label the container with a hazardous waste tag that

includes the chemical name "(5-Bromo-2-iodophenyl)methanol" and an estimate of its

concentration and volume.[4][5]

Closure: Keep the waste container tightly closed when not in use to prevent the release of

volatile organic compounds.[5]

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory, ensuring it is segregated from incompatible materials.[5]

3. Disposal of Empty Containers:

Empty containers that held (5-Bromo-2-iodophenyl)methanol must be decontaminated

before being discarded as regular trash.

Triple Rinsing: Rinse the container three times with a suitable solvent (e.g., methanol or

ethanol).[2]
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Rinsate Collection: The rinsate from these washes is also considered hazardous

halogenated waste and must be collected in the designated halogenated waste container.[7]

After triple rinsing, deface the original label on the container before disposal.

4. Request for Waste Pickup:

When the waste container is approximately three-quarters full, arrange for a waste pickup

from your institution's Environmental Health and Safety (EHS) department.[8] Do not overfill

waste containers.

Accidental Spill Response Protocol
In the event of a spill, follow these steps to ensure safe cleanup and containment:

Evacuate and Ventilate: Immediately alert others in the area and evacuate non-essential

personnel. Ensure the area is well-ventilated, preferably within a fume hood.

Personal Protective Equipment: Before cleaning the spill, don the appropriate PPE, including

chemical safety goggles, double nitrile gloves, and a lab coat.

Containment and Absorption: For liquid spills, absorb the material with an inert, non-

combustible absorbent such as vermiculite, sand, or diatomite. For solid spills, carefully

sweep the material to avoid generating dust.[3][9]

Collection: Place the absorbed material and any contaminated items (e.g., gloves, absorbent

pads) into a suitable, sealed, and labeled container for disposal as halogenated hazardous

waste.[3][9]

Decontamination: Clean the spill area and any contaminated equipment by scrubbing with a

suitable solvent (e.g., alcohol).[3][9]

Disposal Workflow Diagram
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Caption: Disposal workflow for (5-Bromo-2-iodophenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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